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Compound of Interest

Compound Name: 3,6-Dibromopyridazine

Cat. No.: B094444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,6-Dibromopyridazine, a

versatile heterocyclic building block in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals. This document details critical safety information, handling

procedures, and physical and chemical properties derived from its Material Safety Data Sheet

(MSDS). Furthermore, it outlines detailed experimental protocols for its synthesis and a key

application in palladium-catalyzed cross-coupling reactions. Visualized workflows and reaction

mechanisms are included to enhance understanding and ensure safe and effective utilization in

a laboratory setting.

Chemical and Physical Properties
3,6-Dibromopyridazine is a solid organic compound that serves as a valuable intermediate in

the synthesis of more complex molecules. A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Reference

CAS Number 17973-86-3

Molecular Formula C₄H₂Br₂N₂

Molecular Weight 237.88 g/mol

Appearance
White to light yellow or pale

brown crystalline powder/solid

Melting Point 116-121 °C

Boiling Point 327.5 °C at 760 mmHg

Density ~2.2 g/cm³

Solubility

No data available for water

solubility. Soluble in some

organic solvents.

Safety and Hazard Information
3,6-Dibromopyridazine is classified as a hazardous substance and requires careful handling

to minimize exposure risks. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a clear framework for its hazards, which are summarized in

Table 2.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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References:

Precautionary Measures and First Aid
Safe handling and emergency procedures are critical when working with 3,6-
Dibromopyridazine. Table 3 outlines the necessary precautionary statements and first aid

measures.

Precautionary Area Statements and Procedures

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated

To cite this document: BenchChem. [3,6-Dibromopyridazine: A Comprehensive Technical
Guide to Safety, Handling, and Synthetic Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b094444#safety-handling-and-msds-for-
3-6-dibromopyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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